N-(3-{[(cyclohexylamino)carbonyl]amino}phenyl)-3-phenylpropanamide

• Molecular Formula: C22H27N3O2
• Molecular Weight: 365.5 g/mol
• IUPAC Name: N-[3-(cyclohexylcarbamoylamino)phenyl]-3-phenylpropanamide
• InChI: InChI=1S/C22H27N3O2/c26-21(15-14-17-8-3-1-4-9-17)23-19-12-7-13-20(16-19)25-22(27)24-18-10-5-2-6-11-18/h1,3-4,7-9,12-13,16,18H,2,5-6,10-11,14-15H2,(H,23,26)(H2,24,25,27)
• InChI Key: ITZHLUZYYJRIAF-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)NC(=O)NC2=CC=CC(=C2)NC(=O)CCC3=CC=CC=C3

Description

N-(3-{[(cyclohexylamino)carbonyl]amino}phenyl)-3-phenylpropanamide, also known as CPP-ACP, is a peptide-based compound that has been extensively studied for its potential use in dental and medical applications. CPP-ACP is a complex of casein phosphopeptide (CPP) and amorphous calcium phosphate (ACP), which are both naturally occurring compounds found in milk.

Mechanism of Action

N-(3-{[(cyclohexylamino)carbonyl]amino}phenyl)-3-phenylpropanamide works by binding to tooth surfaces and releasing calcium and phosphate ions, which can then be incorporated into the tooth structure to remineralize and strengthen the enamel and dentin. N-(3-{[(cyclohexylamino)carbonyl]amino}phenyl)-3-phenylpropanamide also has antimicrobial properties and can inhibit the growth of cariogenic bacteria by disrupting their cell membranes.
Biochemical and Physiological Effects:
N-(3-{[(cyclohexylamino)carbonyl]amino}phenyl)-3-phenylpropanamide has been shown to have a number of biochemical and physiological effects, including remineralization of enamel and dentin, increased resistance to acid erosion, and inhibition of cariogenic bacteria. N-(3-{[(cyclohexylamino)carbonyl]amino}phenyl)-3-phenylpropanamide has also been shown to increase the uptake of fluoride by tooth surfaces, which can further enhance its remineralization and antibacterial properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-{[(cyclohexylamino)carbonyl]amino}phenyl)-3-phenylpropanamide is its ability to remineralize and strengthen tooth surfaces, which can help prevent and treat dental caries. N-(3-{[(cyclohexylamino)carbonyl]amino}phenyl)-3-phenylpropanamide is also relatively easy to synthesize and can be produced in large quantities. However, one of the limitations of N-(3-{[(cyclohexylamino)carbonyl]amino}phenyl)-3-phenylpropanamide is its potential for cytotoxicity at high concentrations, which can limit its use in certain applications.

Future Directions

There are a number of future directions for research on N-(3-{[(cyclohexylamino)carbonyl]amino}phenyl)-3-phenylpropanamide, including the development of new formulations and delivery methods for dental applications, the use of N-(3-{[(cyclohexylamino)carbonyl]amino}phenyl)-3-phenylpropanamide in other medical applications, and the study of its potential for use in food and agriculture. Other areas of research include the study of the mechanism of action of N-(3-{[(cyclohexylamino)carbonyl]amino}phenyl)-3-phenylpropanamide, the development of new synthesis methods, and the evaluation of its safety and efficacy in clinical trials.

Synthesis Methods

N-(3-{[(cyclohexylamino)carbonyl]amino}phenyl)-3-phenylpropanamide can be synthesized using a variety of methods, including chemical synthesis and enzymatic digestion of milk proteins. The most common method is the enzymatic digestion of casein proteins using trypsin or chymotrypsin, followed by the addition of calcium and phosphate ions to form the N-(3-{[(cyclohexylamino)carbonyl]amino}phenyl)-3-phenylpropanamide complex.

Scientific Research Applications

N-(3-{[(cyclohexylamino)carbonyl]amino}phenyl)-3-phenylpropanamide has been extensively studied for its potential use in dental applications, particularly in the prevention and treatment of dental caries. Research has shown that N-(3-{[(cyclohexylamino)carbonyl]amino}phenyl)-3-phenylpropanamide can remineralize enamel and dentin, increase the resistance of teeth to acid erosion, and inhibit the growth of cariogenic bacteria.